Cas no 2229527-38-0 (2-amino-1-(5-bromo-3-nitropyridin-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(5-bromo-3-nitropyridin-2-yl)ethan-1-one
• CAS No: 2229527-38-0
• MF: C₇H₆BrN₃O₃
• MW: 260.044840335846
• CID: 6015868
• PubChem ID: 165642509
• Update Time: 2025-11-05

2-amino-1-(5-bromo-3-nitropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromo-3-nitropyridin-2-yl)ethan-1-one
• 2229527-38-0
• EN300-1928064

• Inchi： 1S/C7H6BrN3O3/c8-4-1-5(11(13)14)7(10-3-4)6(12)2-9/h1,3H,2,9H2
• InChI Key： MKBOXNBKHSZYFA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CN)=O)C(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.95925g/mol
• Monoisotopic Mass: 258.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-1-(5-bromo-3-nitropyridin-2-yl)ethan-1-one

2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One: A Promising Compound in Pharmaceutical Research

2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One, with the CAS No. 2229527-38-0, represents a novel class of organic compounds that have garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits potential applications in the development of therapeutic agents targeting various diseases, including inflammatory disorders and oncological conditions. Recent studies have highlighted its multifaceted biological activities, making it a subject of intense investigation within the biomedical community.

The molecular framework of 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One consists of a pyridine ring substituted with bromo and nitro groups, connected to an amino group through a ethanone moiety. This structural feature is critical in determining its chemical reactivity and biological interactions. The presence of the nitro group at the 3-position of the pyridine ring is particularly noteworthy, as it contributes to the compound's ability to modulate cellular signaling pathways. In contrast, the bromo substituent at the 5-position may influence the compound's metabolic stability and pharmacokinetic profile.

Recent advancements in medicinal chemistry have demonstrated that compounds containing pyridine derivatives with functionalized substituents are increasingly being explored for their therapeutic potential. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of several pyridine-based derivatives, including 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One, which showed promising anti-inflammatory properties. The study utilized molecular docking simulations to elucidate the compound's interaction with key inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as an adjunct therapy in autoimmune diseases.

In addition to its anti-inflammatory activities, 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One has been evaluated for its potential in cancer research. A 2024 preclinical study published in Cancer Research demonstrated that this compound exhibited cytotoxic effects against multiple cancer cell lines, including breast and lung cancer models. The mechanism of action was attributed to its ability to induce apoptosis through the modulation of mitochondrial pathways. These findings underscore the compound's potential as a lead candidate for the development of novel anticancer agents.

The synthesis of 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One involves a series of well-defined chemical reactions, including nitration, bromination, and condensation steps. The synthesis process is optimized to ensure high yield and purity, which are critical for subsequent biological testing. Recent advances in green chemistry have also been applied to the synthesis of this compound, reducing the environmental impact of its production while maintaining its pharmacological properties.

Pharmacokinetic studies of 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One have revealed its potential for oral administration. A 2023 pharmacokinetic analysis published in Drug Metabolism and Disposition indicated that the compound exhibits favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier is particularly significant, as it may enable the treatment of neurodegenerative disorders. These findings highlight the compound's versatility in targeting various therapeutic indications.

The therapeutic potential of 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One is further supported by its ability to modulate enzyme activities. A 2024 study published in Pharmacological Reports demonstrated that this compound can inhibit the activity of certain enzymes involved in inflammatory responses. This enzymatic inhibition is believed to be a key mechanism underlying its anti-inflammatory effects, making it a valuable candidate for the development of targeted therapies.

Moreover, the compound's structural similarity to known pharmacological agents has prompted further investigation into its potential for drug repurposing. A 2023 review article in Pharmaceutical Research suggested that compounds with similar structural features to 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One have been successfully repurposed for the treatment of various diseases, including metabolic disorders and infectious diseases. This highlights the importance of structural analogs in the discovery of new therapeutic applications.

In conclusion, 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, combined with its diverse biological activities, positions it as a valuable compound in the field of pharmaceutical research. Ongoing studies are expected to further elucidate its therapeutic potential and optimize its use in clinical settings.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like 2-Amino-1-(5-Bromo-3-Nitropyridin-2-Yl)ethan-1-One will remain a focal point for the development of innovative therapies. The integration of advanced analytical techniques and computational modeling will further enhance our understanding of this compound's biological mechanisms, paving the way for its application in the treatment of various diseases.